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For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation of stock solutions of AZ-
PFKFB3-67 quarterhydrate, a potent and selective inhibitor of 6-phosphofructo-2-

kinase/fructose-2,6-biphosphatase 3 (PFKFB3). Accurate preparation of stock solutions is

critical for ensuring reproducible results in preclinical research and drug development. This

guide outlines the necessary materials, step-by-step procedures, and storage conditions to

maintain the integrity and activity of the compound.

Introduction
AZ-PFKFB3-67 is a small molecule inhibitor that selectively targets PFKFB3, a key regulatory

enzyme in glycolysis.[1][2] Due to its role in cellular metabolism, PFKFB3 is a target of interest

in various research areas, including oncology and inflammatory diseases. Proper handling and

preparation of AZ-PFKFB3-67 quarterhydrate are essential for accurate in vitro and in vivo

studies. This protocol provides standardized procedures to ensure consistency and reliability in

experimental outcomes.
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A summary of the key chemical and physical properties of AZ-PFKFB3-67 quarterhydrate is

presented in the table below. This information is crucial for accurate calculations and proper

handling of the compound.

Property Value Reference

Molecular Weight 455.51 g/mol [3][4]

Formula C₂₆H₂₅N₅O₃ [3]

CAS Number 1704741-11-6 [3]

Purity ≥98% (HPLC) [3]

Appearance Solid [5]

Solubility and Storage
Proper dissolution and storage are critical to maintaining the stability and activity of AZ-
PFKFB3-67 quarterhydrate.

Solvent Maximum Concentration Storage of Stock Solution

DMSO 100 mM
-20°C for up to 6 months,

-80°C for up to 6 months.[5]

Ethanol 100 mM
-20°C for up to 6 months,

-80°C for up to 6 months.

Note: The solid form of the compound should be stored at -20°C.[3]

Experimental Protocol: Preparing a 10 mM Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of AZ-PFKFB3-67
quarterhydrate in DMSO.

Materials:
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AZ-PFKFB3-67 quarterhydrate powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:
Equilibration: Allow the vial of AZ-PFKFB3-67 quarterhydrate powder to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of the compound. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 4.56 mg of AZ-PFKFB3-67 quarterhydrate.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

compound. For 4.56 mg, add 1 mL of DMSO to achieve a 10 mM concentration.

Dissolution: Close the tube tightly and vortex thoroughly until the compound is completely

dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) may assist in

dissolution if necessary. Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C in tightly sealed tubes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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